![molecular formula C16H18N4O B5589393 5-(4-ethyl-1-piperazinyl)-2-phenyl-1,3-oxazole-4-carbonitrile](/img/structure/B5589393.png)
5-(4-ethyl-1-piperazinyl)-2-phenyl-1,3-oxazole-4-carbonitrile
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Overview
Description
Synthesis Analysis
Synthesis analysis involves a detailed examination of the methods used to synthesize the compound. This can include the starting materials, reagents, reaction conditions, and the overall yield of the reaction .Molecular Structure Analysis
Molecular structure analysis involves examining the compound’s molecular geometry, bond lengths and angles, and electronic structure. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry can be used to determine the molecular structure .Chemical Reactions Analysis
Chemical reactions analysis involves studying the reactions that the compound undergoes. This can include its reactivity, the conditions under which it reacts, the products of its reactions, and the mechanisms of these reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would be studied. This can include its melting point, boiling point, solubility, stability, and reactivity .Scientific Research Applications
- Blonanserin , a derivative of 5-(4-ethyl-1-piperazinyl)-2-phenyl-1,3-oxazole-4-carbonitrile, exhibits antipsychotic properties. It has been studied for its efficacy in treating schizophrenia and related disorders . Researchers investigate its mechanism of action, receptor binding affinity, and potential side effects.
- The crystal structure of Blonanserin has been determined, shedding light on its three-dimensional arrangement. Understanding the molecular geometry aids in drug design, optimization, and interactions with target proteins . Researchers use X-ray crystallography to visualize the compound’s conformation.
- Although not widely explored, derivatives of 5-(4-ethyl-1-piperazinyl)-2-phenyl-1,3-oxazole-4-carbonitrile may exhibit antimicrobial properties. Investigating their minimum inhibitory concentrations (MIC) against bacterial strains (e.g., Escherichia coli, Staphylococcus aureus) provides valuable data .
Antipsychotic Agent
Crystallography and Structural Studies
Antimicrobial Activity
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-(4-ethylpiperazin-1-yl)-2-phenyl-1,3-oxazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O/c1-2-19-8-10-20(11-9-19)16-14(12-17)18-15(21-16)13-6-4-3-5-7-13/h3-7H,2,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRTKTNFQRVFIIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C2=C(N=C(O2)C3=CC=CC=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Ethylpiperazin-1-yl)-2-phenyl-1,3-oxazole-4-carbonitrile |
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